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Compound of Interest

Compound Name: (E)-4-(2-Nitrovinyl)benzonitrile

Cat. No.: B1298947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

characterization, and potential biological activities of (E)-4-(2-Nitrovinyl)benzonitrile. The

information is intended to support research and development efforts in medicinal chemistry and

related fields.

Chemical and Physical Properties
(E)-4-(2-Nitrovinyl)benzonitrile is a solid organic compound. Its key chemical identifiers and

properties are summarized in the table below.

Property Value Reference

Molecular Formula C₉H₆N₂O₂ [1]

Molecular Weight 174.16 g/mol [1]

Appearance Light yellow solid [2]

Melting Point 182-184 °C [2]

CAS Number 5153-73-1 [1]
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The synthesis of (E)-4-(2-Nitrovinyl)benzonitrile has been reported, yielding a light yellow

solid.[2] While a specific, detailed protocol for this exact compound is not readily available in

the provided search results, a general and widely used method for the synthesis of para-

substituted β-nitrostyrenes, such as the target molecule, is the Henry reaction (also known as

the nitroaldol reaction).[3]

Experimental Protocols
General Synthesis of para-Substituted β-Nitrostyrenes (Henry Reaction)[3]

This protocol describes a typical procedure for the synthesis of β-nitrostyrenes from para-

substituted benzaldehydes.

Materials:

para-substituted benzaldehyde (1 equivalent)

Nitromethane (6.9 equivalents)

Ammonium acetate (2.4 equivalents)

Acetic acid

Ethyl acetate (EtOAc)

Ice water

Brine

Sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

A solution of ammonium acetate in acetic acid is prepared.

Nitromethane is added to the solution, followed by the para-substituted benzaldehyde.
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The reaction mixture is refluxed at 100 °C for six hours.

After reflux, the mixture is cooled to room temperature and stirred overnight.

The resulting solution is poured into ice water.

The aqueous solution is extracted three times with ethyl acetate.

The combined organic extracts are washed with brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under

reduced pressure to yield a solid.

The crude product is purified by silica gel column chromatography using a suitable eluent

system (e.g., ethyl acetate and hexane) to afford the pure (E)-β-nitrostyrene product.
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Caption: General workflow for the synthesis of (E)-4-(2-Nitrovinyl)benzonitrile.
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The structural confirmation of (E)-4-(2-Nitrovinyl)benzonitrile is achieved through various

spectroscopic techniques.

Technique Data Reference

¹H NMR (400 MHz, CDCl₃)
δ 8.00 (d, J = 13.8 Hz, 1H),

7.76 (m, 4H)
[2]

¹³C NMR
Data not available in search

results.

IR Spectroscopy
Data not available in search

results.

Mass Spectrometry
Data not available in search

results.

Reference Spectroscopic Data for Related Compounds:

For comparative purposes, the spectroscopic data for the related compound, 4-

nitrobenzonitrile, is provided below.

¹³C NMR (125 MHz, CDCl₃): δ 116.7, 118.2, 124.2, 133.4, 150.0 ppm.[4]

IR Spectroscopy (KBr Pellet): Characteristic peaks can be found in various databases.[5]

Mass Spectrometry (EI): Molecular ion (M⁺) at m/z 148.[5][6]

Biological Activity
Derivatives of β-nitrostyrene have garnered significant interest in drug discovery due to their

diverse biological activities, including antimicrobial and cytotoxic effects.[7] The electron-

withdrawing nature of the nitro group makes these compounds potential Michael acceptors,

which can contribute to their biological activity.

While specific studies on the antimicrobial or cytotoxic properties of (E)-4-(2-
Nitrovinyl)benzonitrile were not found in the provided search results, the broader class of

nitro compounds is known to possess a wide spectrum of biological activities.[8] Benzonitrile

and nitrobenzene themselves have been shown to exhibit chromosomal genotoxicity.[9]
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Potential Areas of Investigation:

Antimicrobial Activity: Evaluation against a panel of pathogenic bacteria and fungi is

warranted to determine its potential as an anti-infective agent.

Cytotoxic Activity: Screening against various cancer cell lines could reveal potential

anticancer properties. Compounds of this class have been investigated as proteasome

inhibitors.[7]

Mechanism of Action Studies: Should biological activity be confirmed, further studies to

elucidate the underlying mechanism, such as interactions with specific cellular targets or

pathways, would be a critical next step.

Logical Flow for Biological Activity Screening
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Caption: A logical workflow for the biological evaluation of the title compound.

Conclusion
(E)-4-(2-Nitrovinyl)benzonitrile is a readily synthesizable compound with physicochemical

properties that make it an interesting candidate for further investigation in drug discovery.

Based on the known activities of related β-nitrostyrenes and nitro-containing compounds, future

research should focus on a thorough evaluation of its antimicrobial and cytotoxic potential,

alongside detailed mechanistic studies to identify its cellular targets and pathways of action.

The detailed experimental protocols and characterization data provided herein serve as a

foundational resource for researchers embarking on such studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1298947#molecular-weight-of-e-4-2-nitrovinyl-
benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1298947#molecular-weight-of-e-4-2-nitrovinyl-benzonitrile
https://www.benchchem.com/product/b1298947#molecular-weight-of-e-4-2-nitrovinyl-benzonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1298947?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

